Cas no 1016726-84-3 (2-(2-bromo-4-fluorophenyl)ethanethioamide)

2-(2-Bromo-4-fluorophenyl)ethanethioamide is a brominated and fluorinated aromatic thioamide compound with applications in organic synthesis and pharmaceutical research. Its key structural features—a bromo and fluoro substituent on the phenyl ring, coupled with a reactive thioamide group—make it a versatile intermediate for constructing complex molecules. The bromo and fluoro groups enhance electrophilic reactivity, facilitating further functionalization, while the thioamide moiety serves as a precursor for heterocycle formation or metal coordination. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules due to its balanced reactivity and stability. High purity and well-defined synthetic pathways ensure reproducibility in research applications.

2-(2-bromo-4-fluorophenyl)ethanethioamide structure

1016726-84-3 structure

Product Name:2-(2-bromo-4-fluorophenyl)ethanethioamide

CAS No:1016726-84-3

MF:C₈H₇BrFNS

MW:248.115283250809

CID:6177826

PubChem ID:20112827

Update Time:2025-10-29

2-(2-bromo-4-fluorophenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

- 2-(2-bromo-4-fluorophenyl)ethanethioamide
- 1016726-84-3
- AKOS000148625
- EN300-1914617
- CS-0355802
- Inchi： 1S/C8H7BrFNS/c9-7-4-6(10)2-1-5(7)3-8(11)12/h1-2,4H,3H2,(H2,11,12)
- InChI Key： OSMKGEJCBJGHBO-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1CC(N)=S)F

Computed Properties

Exact Mass: 246.94666g/mol
Monoisotopic Mass: 246.94666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 58.1Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1914617-0.05g	2-(2-bromo-4-fluorophenyl)ethanethioamide	1016726-84-3	0.05g	$468.0	2023-09-17
Enamine	EN300-1914617-0.1g	2-(2-bromo-4-fluorophenyl)ethanethioamide	1016726-84-3	0.1g	$490.0	2023-09-17
Enamine	EN300-1914617-0.25g	2-(2-bromo-4-fluorophenyl)ethanethioamide	1016726-84-3	0.25g	$513.0	2023-09-17
Enamine	EN300-1914617-0.5g	2-(2-bromo-4-fluorophenyl)ethanethioamide	1016726-84-3	0.5g	$535.0	2023-09-17
Enamine	EN300-1914617-1.0g	2-(2-bromo-4-fluorophenyl)ethanethioamide	1016726-84-3	1g	$986.0	2023-05-31
Enamine	EN300-1914617-2.5g	2-(2-bromo-4-fluorophenyl)ethanethioamide	1016726-84-3	2.5g	$1089.0	2023-09-17
Enamine	EN300-1914617-5.0g	2-(2-bromo-4-fluorophenyl)ethanethioamide	1016726-84-3	5g	$2858.0	2023-05-31
Enamine	EN300-1914617-10.0g	2-(2-bromo-4-fluorophenyl)ethanethioamide	1016726-84-3	10g	$4236.0	2023-05-31
Enamine	EN300-1914617-1g	2-(2-bromo-4-fluorophenyl)ethanethioamide	1016726-84-3	1g	$557.0	2023-09-17
Enamine	EN300-1914617-5g	2-(2-bromo-4-fluorophenyl)ethanethioamide	1016726-84-3	5g	$1614.0	2023-09-17